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Compound of Interest

Compound Name: Tripropyl citrate

CAS No.: 1587-21-9

Cat. No.: B072090 Get Quote

Executive Summary: The Homologous Series
Dilemma
In the formulation of biodegradable polymers (PLA, PHB) and pharmaceutical coatings, citrate

esters represent the "gold standard" for non-toxic, eco-friendly plasticization. While Tributyl

Citrate (TBC) is the industrial workhorse for hydrophobic applications, Tripropyl Citrate (TPC)

exists as a less common but chemically significant intermediate.

This guide analyzes the critical trade-offs between these two esters. The core scientific

distinction lies in the alkyl chain length (Propyl C3 vs. Butyl C4), which dictates the delicate

balance between solvation power (efficiency) and migration resistance (stability).

Select Tributyl Citrate (TBC) when: Hydrophobicity, maximum migration resistance, and FDA

food-contact compliance are non-negotiable.

Select Tripropyl Citrate (TPC) when: A balance between polarity (for compatibility with

slightly more hydrophilic matrices) and volatility is required, often as a bridging solvent in

complex pharmaceutical dispersions.

Physicochemical Profile
The following data consolidates experimental and predicted values to establish the baseline

differences. Note the shift in lipophilicity (LogP) and boiling point, which drives performance.
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Property
Tripropyl Citrate
(TPC)

Tributyl Citrate
(TBC)

Impact on
Formulation

CAS Number 1587-21-9 77-94-1 Regulatory tracking

Formula C₁₅H₂₆O₂ C₁₈H₃₂O₇
TBC has higher MW

(+42 Da)

Molecular Weight 318.36 g/mol 360.45 g/mol
TBC migrates slower

due to bulk

Boiling Point ~198°C (13 mmHg)
325°C (760 mmHg) /

170°C (1 mmHg)

TBC offers superior

thermal stability

Density (20°C) 1.08 g/cm³ 1.043 g/cm³ TPC is slightly denser

LogP (Est.) ~1.3 - 1.6 ~3.5 - 4.3
Critical: TBC is far

more hydrophobic

Water Solubility
Low (Sparingly

soluble)
Insoluble (<20 mg/L)

TBC resists aqueous

leaching better

Appearance Colorless, oily liquid Colorless, oily liquid
Indistinguishable

visually

Mechanistic Visualization: The "Free Volume"
Theory
To understand why TBC often outperforms TPC in long-term stability, we must visualize the

plasticization mechanism at the molecular level.
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Figure 1: Mechanism of Plasticization. TPC provides higher mobility due to smaller size, while

TBC provides stability through steric hindrance.

Performance Analysis
Plasticization Efficiency (Tg Depression)
Efficiency is defined by how much a plasticizer lowers the Glass Transition Temperature (

) of a polymer.

TPC: Theoretically more efficient per unit weight than TBC because smaller molecules can

occupy more "free volume" sites per gram. However, this comes at the cost of volatility.

TBC: While slightly less efficient on a molar basis, it is the industry standard for PLA because

it remains in the matrix. In PLA films, 20% w/w TBC typically reduces

from ~60°C to ~25°C, creating a flexible film.

Migration and Leaching
This is the deciding factor for medical and food-contact applications.
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Leaching into Water: TBC is superior.[1] Its high LogP makes it virtually insoluble in aqueous

environments, preventing "wash-out" in enteric coatings. TPC, being more polar, risks faster

extraction in aqueous media.

Leaching into Lipids: Both are lipophilic, but TBC's longer alkyl chains make it more

compatible with fatty foods, posing a higher migration risk into oils (e.g., olive oil, dairy)

compared to water.

Toxicity and Safety
TBC: Extensive toxicological data. LD50 (Rat, Oral) > 30 mL/kg.[2] Generally Recognized As

Safe (GRAS) for specific uses.

TPC: "Read-across" toxicology is often applied. It metabolizes into citric acid and propanol

(vs. butanol for TBC). While propanol is generally safe, TBC has the advantage of a more

robust regulatory dossier (REACH, FDA).

Experimental Protocols
As a scientist, you must validate these claims. Below are two self-validating protocols to

compare TPC and TBC in your specific matrix.

Protocol A: Comparative Film Casting & Tg
Determination
Objective: Determine which plasticizer yields the most flexible yet stable film.

Solution Preparation:

Dissolve 5g of PLA (e.g., Ingeo 4032D) in 100mL Chloroform.

Split Batch: Divide into 3 beakers.

Beaker A: Control (Pure PLA).

Beaker B: Add 10% w/w TPC.

Beaker C: Add 10% w/w TBC.
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Validation Step: Ensure solutions are perfectly clear. Cloudiness indicates incompatibility.

Casting:

Pour solutions into Teflon petri dishes.

Evaporate solvent in a fume hood for 24h, then vacuum dry at 40°C for 48h to remove

residual chloroform.

Analysis (DSC):

Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).

Cycle: Heat from 0°C to 200°C @ 10°C/min (erase thermal history), Cool to 0°C, Heat to

200°C.

Measurement: Record the inflection point of the step transition (

) during the second heating scan.

Success Criteria: The plasticized samples must show a single

(indicating miscibility). Two peaks imply phase separation.

Protocol B: Accelerated Leaching Test (Water vs. n-
Heptane)
Objective: Quantify migration resistance.

Specimen Prep: Cut 2x2 cm squares of the dried films from Protocol A. Weigh them

accurately (

).

Immersion:

Place TPC and TBC films in Distilled Water (simulating aqueous environment).

Place duplicate sets in n-Heptane (simulating fatty food contact).
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Incubation: Agitate at 37°C for 72 hours.

Drying & Weighing:

Remove films, blot dry, and vacuum dry for 24h.

Weigh again (

).

Calculation:

Expected Result: TPC films will show higher weight loss in water. TBC films may show

higher weight loss in n-heptane.

Decision Matrix: When to Use Which?
Application Requirement Recommended Ester Scientific Rationale

Long-term storage stability Tributyl Citrate (TBC)
Lower vapor pressure prevents

"drying out" of the plastic.

Aqueous coating dispersion Tripropyl Citrate (TPC)
Slightly higher polarity aids in

emulsification before drying.

Food Contact (Fatty) Triethyl Citrate (TEC)

Alternative:[1][3] TBC migrates

into fats; TEC is often

preferred here despite water

solubility, or Acetyl-TBC

(ATBC) is used.

Food Contact (Aqueous) Tributyl Citrate (TBC)

Hydrophobicity prevents

leaching into the

food/beverage.

Biodegradable PLA Films Tributyl Citrate (TBC)

Standard industry

compatibility; proven

biodegradation synergy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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